Cas no 1098070-96-2 (4-(benzyloxy)-5-chloro-2-methoxyaniline)

• Product Name: 4-(benzyloxy)-5-chloro-2-methoxyaniline
• CAS No: 1098070-96-2
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• CID: 6092044
• PubChem ID: 18542910
• Update Time: 2025-10-29

4-(benzyloxy)-5-chloro-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-5-chloro-2-methoxyaniline
• Benzenamine, 5-chloro-2-methoxy-4-(phenylmethoxy)-
• EN300-1295196
• SCHEMBL6814908
• 1098070-96-2

• Inchi： 1S/C14H14ClNO2/c1-17-14-8-13(11(15)7-12(14)16)18-9-10-5-3-2-4-6-10/h2-8H,9,16H2,1H3
• InChI Key： NVKODZNTOBXIKL-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Cl)=C(OCC2=CC=CC=C2)C=C1OC

Computed Properties

• Exact Mass: 263.0713064g/mol
• Monoisotopic Mass: 263.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 418.6±40.0 °C(Predicted)
• pka: 4.04±0.10(Predicted)

Additional information on 4-(benzyloxy)-5-chloro-2-methoxyaniline

Professional Introduction to 4-(benzyloxy)-5-chloro-2-methoxyaniline (CAS No. 1098070-96-2)

4-(benzyloxy)-5-chloro-2-methoxyaniline, identified by its Chemical Abstracts Service (CAS) number 1098070-96-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This aromatic amine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the development of various therapeutic agents. The presence of both chloro and methoxy substituents, coupled with a benzyloxy group, endows this molecule with distinct reactivity patterns that are exploited in synthetic chemistry.

The compound's molecular framework, characterized by a benzene ring substituted at the 4-position with a benzyloxy group, at the 5-position with a chloro group, and at the 2-position with a methoxy group, contributes to its versatility as a synthetic building block. Such structural features are particularly attractive in medicinal chemistry due to their ability to modulate electronic properties and influence interactions with biological targets. The chloro and methoxy groups, in particular, are known to enhance lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, 4-(benzyloxy)-5-chloro-2-methoxyaniline has garnered attention for its role in the synthesis of novel bioactive molecules. Its application as a precursor in the preparation of more complex scaffolds has been explored in several high-profile research studies. For instance, researchers have leveraged this compound to develop inhibitors of kinases and other enzymes implicated in cancer pathways. The benzyloxy moiety serves as a handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones.

The significance of this compound is further underscored by its incorporation into clinical trial candidates. In particular, derivatives of 4-(benzyloxy)-5-chloro-2-methoxyaniline have been investigated for their potential antitumor activity. These studies highlight the compound's utility not only as a synthetic intermediate but also as a lead structure for drug discovery initiatives. The chloro and methoxy substituents play pivotal roles in determining the biological activity of these derivatives, making them attractive candidates for further optimization.

The synthetic methodologies employed in the preparation of 4-(benzyloxy)-5-chloro-2-methoxyaniline are also noteworthy. Traditional approaches often involve nucleophilic aromatic substitution (SNAr) reactions or directed ortho-metalation strategies to introduce the benzyloxy group. However, emerging methodologies, such as transition-metal-catalyzed cross-coupling reactions, have provided more efficient routes to this compound. These advances have not only streamlined its synthesis but also opened up new avenues for structural diversification.

The chemical properties of 4-(benzyloxy)-5-chloro-2-methoxyaniline make it an excellent candidate for further exploration in medicinal chemistry. Its solubility profile, melting point, and spectroscopic characteristics have been well-documented, facilitating its use in both laboratory-scale reactions and large-scale pharmaceutical production. Moreover, its stability under various reaction conditions ensures that it can be stored and handled without significant degradation.

In conclusion, 4-(benzyloxy)-5-chloro-2-methoxyaniline (CAS No. 1098070-96-2) represents a cornerstone compound in pharmaceutical research and development. Its unique structural features and versatile reactivity make it an indispensable tool for chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is sure to grow.